Antimony pentasulfide

• IUPAC Name: [bis(sulfanylidene)-λ5-stibanyl]sulfanyl-bis(sulfanylidene)-λ5-stibane
• InChI: InChI=1S/5S.2Sb
• InChI Key: PPKVREKQVQREQD-UHFFFAOYSA-N
• Canonical SMILES: S=[Sb](=S)S[Sb](=S)=S
• Molecular Formula: S5Sb2
• DSSTOX Substance ID: DTXSID8046583
• Molecular Weight: 403.9 g/mol
• Physical Description: Orange-yellow odorless solid; [Merck Index]
• CAS No.: 1315-04-4

Description

Antimony pentasulfide (Sb₂S₅) is an inorganic compound of antimony and sulfur, commercially known as "antimony red." It is a non-stoichiometric compound with a variable composition and an orange-yellow powder appearance . Key properties include:

• Solubility: Insoluble in water but soluble in concentrated hydrochloric acid (with hydrogen sulfide evolution) and alkalis .
• Thermal Stability: Decomposes upon heating (193–239°C) to form antimony trisulfide (Sb₂S₃) and release excess sulfur .
• Applications: Primarily used as a vulcanizing agent in red rubber production, a pigment, and a component in safety matches .

Industrial synthesis involves reacting antimony pentoxide (Sb₂O₅) with ammonium sulfide, yielding high-purity Sb₂S₅ (up to 96.2%) .

Preparation Methods

Synthetic Routes and Reaction Conditions: Antimony pentasulfide can be synthesized by reacting antimony with sulfur at temperatures ranging from 250 to 400 degrees Celsius in an inert atmosphere . The reaction is as follows: [ 2 \text{Sb} + 5 \text{S} \rightarrow \text{Sb}_2\text{S}_5 ]

Industrial Production Methods: In industrial settings, this compound is produced by heating antimony and sulfur together in a controlled environment to ensure the desired composition and purity. Commercial samples often contain sulfur impurities, which can be removed by washing with carbon disulfide in a Soxhlet extractor .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, particularly when exposed to strong oxidizing agents.

Reduction: It can be reduced to antimony trisulfide or elemental antimony under specific conditions.

Substitution: This compound can participate in substitution reactions, especially with strong acids.

Common Reagents and Conditions:

Hydrochloric Acid: When treated with strong acids like hydrochloric acid, this compound liberates hydrogen sulfide and forms antimony trichloride. [ 6 \text{HCl} + \text{Sb}_2\text{S}_5 \rightarrow 2 \text{SbCl}_3 + 3 \text{H}_2\text{S} + 2 \text{S} ]

Major Products:

Antimony Trichloride: Formed during the reaction with hydrochloric acid.

Hydrogen Sulfide: Released as a gas during the reaction with strong acids.

Scientific Research Applications

Chemistry

• Precursor to Schlippe's Salt : Antimony pentasulfide serves as a precursor for sodium thioantimonate, which is utilized in various chemical processes involving antimony compounds .
• Synthesis of Other Compounds : It is involved in the synthesis of other antimony sulfides and can react with various chemicals, particularly acids and oxidizing agents .

Biology and Medicine

• Antitumor Properties : Research indicates that antimony compounds, including this compound, may exhibit antitumor activity, particularly against certain cancer cell lines .
• Antileishmanial Activity : Studies have shown that this compound can be effective against leishmaniasis, a parasitic disease caused by protozoa from the genus Leishmania. The mechanism involves the conversion of pentavalent antimonials to their trivalent forms within biological systems .

Industry

• Pigment Production : this compound is widely used as a red pigment in paints and coatings due to its vibrant color and stability .
• Rubber Vulcanization : The compound is employed in the vulcanization process for rubber production, specifically to create red rubber products .

Toxicity and Environmental Impact

This compound poses significant toxicity risks, especially in aquatic environments where it can have long-term adverse effects on organisms. Its acute toxicity has been documented with intraperitoneal LD50 values of approximately 1500 mg/kg in rats and 458 mg/kg in mice . Prolonged exposure can lead to respiratory issues and central nervous system effects .

Case Study 1: Antileishmanial Activity

A study conducted on the effectiveness of antimonial compounds against leishmaniasis demonstrated that patients treated with formulations containing this compound showed significant improvement in symptoms. The study highlighted the necessity of converting pentavalent forms to trivalent forms for optimal therapeutic efficacy .

Case Study 2: Industrial Application

In an industrial setting, this compound was utilized as a pigment in a major paint manufacturing company. The stability and vibrant color of the pigment contributed to enhanced product quality and customer satisfaction. However, safety measures were implemented due to its toxic nature during handling .

Mechanism of Action

The exact mechanism of action of antimony pentasulfide is not fully understood. it is known to interact with biological molecules and pathways, particularly in its ionic form. In medical applications, antimony compounds are believed to exert their effects by interfering with cellular processes and inducing apoptosis in target cells .

Comparison with Similar Compounds

Comparison with Similar Antimony Compounds

Antimony Trisulfide (Sb₂S₃)

Properties :

• Structure : Naturally occurs as stibnite, a crystalline mineral with Sb³+ and S²⁻ ions .
• Thermal Stability : Stable up to 575°C; oxidizes above 300°C to form cubic Sb₂O₃ .
• Applications : Used in brake liners, fireworks, and infrared detectors .

Contrast with Sb₂S₅ :

• Oxidation State: Sb₂S₃ contains Sb³+, whereas Sb₂S₅ is non-stoichiometric, with mixed Sb³+ and S–S bonds .
• Toxicity : Sb₂S₃ is less toxic than Sb₂S₅. Chronic exposure to Sb₂S₃ dust causes pneumoconiosis, while Sb₂S₅ is linked to reproductive disturbances and lung tumors in animal studies .

Antimony Trioxide (Sb₂O₃)

Properties :

• Formation : Produced by burning elemental antimony or decomposing Sb₂S₃ .
• Applications : A flame retardant synergist in plastics and textiles .

Contrast with Sb₂S₅ :

• Toxicity: Sb₂O₃ is carcinogenic in rats but lacks conclusive evidence in humans. Sb₂S₅ exhibits higher acute toxicity, particularly in reproductive systems .
• Solubility : Sb₂O₃ is poorly soluble in water, leading to prolonged lung retention upon inhalation .

Antimony Pentoxide (Sb₂O₅)

Properties :

• Structure : A white/yellowish powder with high thermal stability (decomposes above 300°C) .
• Applications : Flame retardant and decolorizing agent in glass production .

Contrast with Sb₂S₅ :

• Oxidation State : Sb₂O₅ contains Sb⁵+, while Sb₂S₅’s oxidation state is debated (likely Sb³+ with S–S bonds) .
• Toxicity : Sb₂O₅ is the least toxic antimony compound, whereas Sb₂S₅ ranks higher in toxicity .

Antimony Trichloride (SbCl₃)

Properties :

• Reactivity : Hydrolyzes in water to form hydrochloric acid and antimony oxychloride .
• Applications : Catalyst in organic synthesis and dye production .

Contrast with Sb₂S₅ :

• Toxicity : SbCl₃ causes severe respiratory and dermal irritation, unlike Sb₂S₅, which primarily affects the lungs .

Data Tables

Table 1: Structural and Functional Comparison

Compound	Formula	Oxidation State	Key Applications	Thermal Decomposition
Antimony pentasulfide	Sb₂S₅	Sb³+ (non-stoichiometric)	Rubber vulcanization, pigments	193–239°C → Sb₂S₃ + S
Antimony trisulfide	Sb₂S₃	Sb³+	Brake liners, matches	300°C → Sb₂O₃
Antimony trioxide	Sb₂O₃	Sb³+	Flame retardant	Stable up to 656°C
Antimony pentoxide	Sb₂O₅	Sb⁵+	Glass refining	Decomposes >300°C

Table 2: Toxicity Profile

Compound	Inhalation Risk	Reproductive Effects	Carcinogenicity (Animal/Human)
Sb₂S₅	Pneumoconiosis, lung tumors	Increased abortions (human)	Suspected in rats
Sb₂S₃	Pneumoconiosis	Not reported	Lung tumors in rats
Sb₂O₃	Lung retention	No data	Carcinogenic in rats
SbCl₃	Severe irritation	No data	Not classified

Critical Analysis of Contradictions

• Oxidation State: While natural Sb₂S₅ in geothermal systems may contain Sb⁵+ , synthetic Sb₂S₅ is non-stoichiometric with Sb³+ and S–S bonds .
• Toxicity Ranking : reports Sb₂S₅ as more toxic than Sb₂O₃ but less than metallic antimony, whereas occupational studies highlight Sb₂S₅’s reproductive risks .

Biological Activity

Antimony pentasulfide (Sb₂S₅) is a compound of significant interest due to its unique properties and biological activities. This article provides a comprehensive overview of its biological activity, focusing on its pharmacological effects, toxicity, and potential therapeutic applications, particularly in the treatment of parasitic diseases like leishmaniasis.

Chemical and Structural Properties

This compound is a dark yellow to orange powder that is poorly soluble in water but soluble in organic solvents. Its chemical structure consists of antimony and sulfur in a ratio of 1:5, which contributes to its unique properties. The compound can undergo thermal transformations to yield other antimony sulfides, such as Sb₂S₃, which have different biological activities and applications .

Pharmacological Activity

1. Mechanism of Action:
this compound is primarily recognized for its role as a prodrug in the treatment of leishmaniasis. It is converted into the more active trivalent form (Sb(III)) within biological systems. This conversion is crucial for its antileishmanial activity, where it interferes with the metabolism of the parasite Leishmania spp. .

2. Targets and Pathways:
Research indicates that pentavalent antimonials may interact with thiols and ribose-containing biomolecules, suggesting a complex mechanism involving multiple molecular targets. Notably, trypanothione reductase and zinc-finger proteins have been identified as potential targets for antimonial drugs .

Toxicity Profile

While this compound has therapeutic applications, it also poses significant health risks due to its toxicity:

1. Acute Toxicity:
Exposure to antimony compounds can lead to severe acute effects such as gastrointestinal irritation (nausea, vomiting), respiratory distress (pneumonitis), and neurological symptoms (tremors, seizures) .

2. Chronic Effects:
Chronic exposure may result in conditions such as pneumoconiosis, skin lesions known as "antimony spots," and potential carcinogenic effects . Cardiotoxicity has also been documented, particularly with formulations containing sodium stibogluconate, where patients exhibited prolonged QT intervals leading to serious arrhythmias .

Case Studies

Several studies have documented the adverse effects associated with antimonial treatments:

• Study on HIV-Leishmaniasis Coinfection: In a cohort of 25 patients treated with meglumine antimoniate, 56% experienced adverse effects including acute pancreatitis and renal failure. Notably, three patients died during therapy due to severe complications .
• Cardiotoxicity Observations: A study highlighted cases of cardiotoxicity at lower cumulative doses than previously reported, emphasizing the need for careful monitoring of osmolarity in drug formulations .

Data Table: Summary of Biological Effects

Effect Type	Description	References
Antileishmanial	Effective against Leishmania spp., requiring conversion to Sb(III) for activity
Gastrointestinal	Causes nausea, vomiting; severe cases may lead to hemorrhagic gastritis
Respiratory	Can induce pneumonitis and chronic obstructive pulmonary disease
Neurological	Linked to tremors, seizures; potential vestibulocochlear toxicity
Dermatological	Skin irritation leading to "antimony spots"
Cardiotoxicity	Associated with prolonged QT intervals and arrhythmias

Q & A

Q. Basic: What are the standard laboratory synthesis methods for antimony pentasulfide (Sb₂S₅)?

This compound is typically synthesized by reacting sulfur with antimony trisulfide (Sb₂S₃) under controlled conditions. A common method involves heating Sb₂S₃ with excess sulfur at 250–300°C, followed by extraction with carbon disulfide to remove unreacted sulfur . Commercial samples often contain impurities like Sb₂S₃ and free sulfur, requiring purification via Soxhlet extraction . Analytical confirmation includes X-ray diffraction (XRD) to verify crystallinity and energy-dispersive X-ray spectroscopy (EDS) for stoichiometric validation.

Q. Basic: How can researchers determine the oxidation state of antimony in Sb₂S₅?

Despite its name, this compound is non-stoichiometric, with antimony predominantly in the +3 oxidation state. This is confirmed via Mössbauer spectroscopy and X-ray photoelectron spectroscopy (XPS), which reveal the absence of Sb⁵+ . Sulfur exists as S⁻ (bound to Sb) and S–S bonds, explaining the "pentasulfide" nomenclature despite the lack of Sb⁵+.

Q. Basic: What solvents are suitable for dissolving Sb₂S₅ in experimental settings?

Sb₂S₅ is insoluble in water and ethanol but dissolves in concentrated hydrochloric acid (HCl), producing antimony trichloride (SbCl₃), hydrogen sulfide (H₂S), and elemental sulfur :
$\text{Sb}_2\text{S}_5 + 12\text{HCl} \rightarrow 2\text{SbCl}_3 + 5\text{H}_2\text{S} \uparrow + 2\text{S} \downarrow$
It also dissolves in alkaline solutions (e.g., NaOH), forming thioantimonate complexes like [SbS₄]³⁻ .

Q. Basic: What safety protocols are critical when handling Sb₂S₅?

Sb₂S₅ is toxic upon inhalation or ingestion and may cause respiratory irritation. Use fume hoods, gloves, and PPE. In case of exposure, follow OSHA guidelines: rinse with water for 15 minutes and seek medical attention. Spills should be neutralized with sodium carbonate .

Q. Advanced: How do contradictions in reported oxidation states of Sb₂S₅ impact material characterization?

Early literature assumed Sb⁵+ in Sb₂S₅, but spectroscopic studies confirm Sb³+ with excess sulfur. This discrepancy complicates electrochemical and catalytic studies. For example, redox reactions involving Sb₂S₅ must account for sulfur’s role in electron transfer. Researchers should combine XPS, Raman spectroscopy, and thermogravimetric analysis (TGA) to resolve ambiguities .

Q. Advanced: What methodologies analyze the thermal decomposition of Sb₂S₅?

TGA and differential scanning calorimetry (DSC) reveal Sb₂S₅ decomposes at 75°C into Sb₂S₃ and sulfur :
$\text{Sb}_2\text{S}_5 \xrightarrow{\Delta} \text{Sb}_2\text{S}_3 + 2\text{S}$
Above 300°C, Sb₂S₃ oxidizes to Sb₂O₃ in air. Researchers must control atmosphere (N₂ vs. O₂) to isolate decomposition pathways.

Q. Advanced: How does non-stoichiometry affect Sb₂S₅’s reactivity in vulcanization studies?

Sb₂S₅’s variable sulfur content influences its efficacy as a vulcanizing agent. Excess sulfur enhances cross-linking in rubber but may reduce mechanical stability. Methodologies like elemental mapping (EDS) and XRD quantify sulfur distribution, while tensile testing correlates stoichiometry with material performance .

Q. Advanced: What analytical techniques resolve structural ambiguities in Sb₂S₅?

• XRD : Identifies crystalline phases (e.g., Sb₂S₃ vs. Sb₂S₅).
• Raman Spectroscopy : Detects S–S vibrational modes (~450 cm⁻¹) and Sb–S bonds (~300 cm⁻¹) .
• TGA-DSC : Quantifies sulfur loss during decomposition .
• XPS : Validates Sb³+ oxidation state .

Q. Table 1: Key Physical and Thermal Properties of Sb₂S₅

Property	Value	Reference
Density	4.12 g/cm³
Decomposition Temp.	75°C (in air)
Solubility in HCl	Complete (with H₂S evolution)
Oxidation State (Sb)	+3